Cas no 146744-35-6 (Cyclohexanol, 2-(4-methoxyphenyl)-, (1S,2R)-)

• Product Name: Cyclohexanol, 2-(4-methoxyphenyl)-, (1S,2R)-
• CAS No: 146744-35-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1321019
• Update Time: 2024-08-18

Cyclohexanol, 2-(4-methoxyphenyl)-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(4-methoxyphenyl)-, (1S,2R)-

• Inchi： 1S/C13H18O2/c1-15-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14/h6-9,12-14H,2-5H2,1H3/t12-,13+/m1/s1
• InChI Key： FHVVYVTWZBXZBN-OLZOCXBDSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.076
• Boiling Point: 337.2°Cat760mmHg
• Flash Point: 146.7°C
• PSA: 29.46
• pka: 15.07±0.40(Predicted)